Cas no 2097978-04-4 (2-((3,3-Difluorocyclobutyl)methoxy)nicotinic acid)

• Product name: 2-((3,3-Difluorocyclobutyl)methoxy)nicotinic acid
• CAS No: 2097978-04-4
• MF: C₁₁H₁₁F₂NO₃
• MW: 243.206750154495
• CID: 5726763
• PubChem ID: 121208172

2-((3,3-Difluorocyclobutyl)methoxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-((3,3-difluorocyclobutyl)methoxy)nicotinic acid
• F2147-4910
• AKOS026717462
• 2097978-04-4
• 2-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-[(3,3-difluorocyclobutyl)methoxy]-
• 2-((3,3-Difluorocyclobutyl)methoxy)nicotinic acid

• Inchi： 1S/C11H11F2NO3/c12-11(13)4-7(5-11)6-17-9-8(10(15)16)2-1-3-14-9/h1-3,7H,4-6H2,(H,15,16)
• InChI Key： ISZYTUAKMMEPMY-UHFFFAOYSA-N
• SMILES： FC1(CC(COC2C(C(=O)O)=CC=CN=2)C1)F

Computed Properties

• Exact Mass: 243.07069954g/mol
• Monoisotopic Mass: 243.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 360.5±27.0 °C(Predicted)
• pka: 1.49±0.36(Predicted)

Additional information on 2-((3,3-Difluorocyclobutyl)methoxy)nicotinic acid

2-((3,3-Difluorocyclobutyl)methoxy)nicotinic Acid: A Comprehensive Overview

The compound with CAS No. 2097978-04-4, commonly referred to as 2-((3,3-Difluorocyclobutyl)methoxy)nicotinic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinic acid, a well-known precursor to niacin and a key component in various biological processes. The presence of the 3,3-difluorocyclobutyl group introduces unique properties that make this compound particularly interesting for research and potential applications.

Recent studies have highlighted the importance of nicotinic acid derivatives in drug discovery, particularly in the development of treatments for metabolic disorders and neurological conditions. The cyclobutyl ring in this compound is a notable feature, as it contributes to the molecule's stability and bioavailability. The fluorine atoms attached to the cyclobutane ring further enhance its chemical reactivity and selectivity, making it a promising candidate for various therapeutic interventions.

The synthesis of 2-((3,3-Difluorocyclobutyl)methoxy)nicotinic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to achieve high yields and purity. These methods not only ensure the structural integrity of the compound but also pave the way for large-scale production if needed.

In terms of pharmacological activity, this compound has shown remarkable potential in preclinical studies. It has demonstrated significant efficacy in modulating nicotinic acetylcholine receptors (nAChRs), which are critical targets in the treatment of conditions such as Alzheimer's disease and smoking cessation. The methoxy group attached to the cyclobutane ring plays a crucial role in enhancing receptor affinity, thereby improving the compound's therapeutic profile.

One of the most exciting aspects of this research is the exploration of 2-((3,3-Difluorocyclobutyl)methoxy)nicotinic acid as a potential lead compound for drug development. Its ability to cross the blood-brain barrier (BBB) suggests that it could be effective in treating central nervous system (CNS) disorders. Furthermore, its low toxicity profile, as determined through acute and chronic toxicity studies, makes it a safer option compared to other nicotinic acid derivatives.

The application of this compound extends beyond pharmacology into other areas such as agrochemicals and materials science. For instance, its ability to inhibit certain enzymes involved in plant growth regulation has opened new avenues for developing eco-friendly pesticides. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

As research on 2-((3,3-Difluorocyclobutyl)methoxy)nicotinic acid continues to progress, collaborations between academia and industry are expected to accelerate its translation into clinical settings. The integration of computational chemistry tools with experimental techniques has further enhanced our understanding of this compound's behavior at the molecular level.

In conclusion, 2-((3,3-Difluorocyclobutyl)methoxy)nicotinic acid represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a versatile tool with wide-ranging applications. As we delve deeper into its properties and potential uses, this compound is poised to make a substantial impact on both scientific research and real-world therapeutic solutions.